BENGHE Foundational & Exploratory

Check Availability & Pricing

The Impact of Odonicin on Key Cellular
Signaling Pathways: A Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: Odonicin
Cat. No.: B15596039
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

Introduction

Odonicin, a natural diterpenoid compound isolated from Rabdosia rubescens, has emerged as
a molecule of significant interest in oncological research. Its potent anti-proliferative, pro-
apoptotic, and anti-inflammatory activities are attributed to its ability to modulate a complex
network of intracellular signaling pathways. This technical guide provides an in-depth analysis
of the core signaling cascades affected by Odonicin, presenting quantitative data, detailed
experimental methodologies, and visual pathway diagrams to serve as a comprehensive
resource for the scientific community.

Core Signaling Pathways Modulated by Odonicin

Odonicin exerts its biological effects by targeting several critical signaling pathways that are
often dysregulated in cancer and inflammatory diseases. The primary pathways identified are
the PI3K/Akt signaling cascade, the intrinsic and extrinsic apoptosis pathways, the NF-kB
signaling pathway, and the STAT3 signaling pathway.

The PI3K/Akt Sighaling Pathway
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The Phosphoinositide 3-kinase (PI3K)/Akt pathway is a central regulator of cell survival,
growth, proliferation, and metabolism. Its aberrant activation is a frequent event in a wide range
of human cancers.

Odonicin has been shown to be a potent inhibitor of the PI3K/Akt pathway.[1][2] Treatment of
cancer cells with Odonicin leads to a significant reduction in the phosphorylation of Akt, a key
downstream effector of PI3K.[2][3] This inhibition of Akt activation subsequently affects its
downstream targets. For instance, in prostate cancer cells, Odonicin treatment leads to the
downregulation of murine double minute 2 (MDM2), a negative regulator of the tumor
suppressor p53. This results in the accumulation and activation of p53, contributing to cell cycle
arrest and apoptosis.[2]

The inhibitory effect of Odonicin on cancer cell proliferation, mediated in part through the
PI3K/Akt pathway, has been quantified in various cancer cell lines.
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Cell Line Cancer Type IC50 Value (pM) Citation
LNCaP Prostate Cancer 1.8-7.5 pg/ml [4]
DuU145 Prostate Cancer 1.8-7.5 pg/ml [4]
PC3 Prostate Cancer 1.8-7.5 pg/mi [4]
MCF-7 Breast Cancer 1.8-7.5 pg/ml [4]
MDA-MB231 Breast Cancer 1.8-7.5 ug/ml [4]
Non-small cell lung
NCI-H520 1.8-7.5 pg/ml [4]
cancer
Non-small cell lung
NCI-H460 1.8-7.5 pug/ml [4]
cancer
Non-small cell lung
NCI-H1299 1.8-7.5 pg/ml [4]
cancer
Acute promyelocytic
NB4 ) 1.8-7.5 pg/ml [4]
leukemia
Glioblastoma
U118 _ 1.8-7.5 pg/ml [4]
multiforme
Glioblastoma
U138 _ 1.8-7.5 pg/ml [4]
multiforme
SGC-7901 Gastric Cancer 22.74 uM [5]

Note: IC50 values can vary between studies due to differences in experimental conditions such
as cell density, passage number, and assay duration.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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